Cas no 15536-25-1 (Phosphonothioic acid,P-methyl-, O,S-dibutyl ester)

15536-25-1 structure
Product name:Phosphonothioic acid,P-methyl-, O,S-dibutyl ester
Phosphonothioic acid,P-methyl-, O,S-dibutyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonothioic acid,P-methyl-, O,S-dibutyl ester
- Phosphonothioic acid, methyl-, O,S-dibutyl ester
- 1-[butylsulfanyl(methyl)phosphoryl]oxybutane
- DTXSID30935199
- 15536-25-1
- O,S-Dibutyl methylphosphonothioate
- GA 3
-
- Inchi: InChI=1S/C9H21O2PS/c1-4-6-8-11-12(3,10)13-9-7-5-2/h4-9H2,1-3H3
- InChI Key: OLNWHPYZGKSVEV-UHFFFAOYSA-N
- SMILES: CCCCSP(OCCCC)(C)=O
Computed Properties
- Exact Mass: 224.10013
- Monoisotopic Mass: 224.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.6Ų
- XLogP3: 2.4
Experimental Properties
- Density: 1.012
- Boiling Point: 283.8°Cat760mmHg
- Flash Point: 125.4°C
- Refractive Index: 1.457
- PSA: 26.3
- LogP: 4.15930
Phosphonothioic acid,P-methyl-, O,S-dibutyl ester Related Literature
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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5. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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